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Compound of Interest

Compound Name: Pentachlorothioanisole

Cat. No.: B041897

A Comparative Analysis of Pentachlorothioanisole and its Sulfoxide Metabolite

This guide provides a detailed comparison of Pentachlorothioanisole (PCTA) and its primary
metabolite, Pentachlorothioanisole sulfoxide (PCTA-SO). The information is intended for
researchers, scientists, and professionals in drug development and environmental science.

Physicochemical and Toxicological Properties

A summary of the available physicochemical and toxicological data for
Pentachlorothioanisole and its sulfoxide metabolite is presented below. It is important to note
the current lack of a publicly available LD50 value for the sulfoxide metabolite, which limits a
direct quantitative comparison of acute toxicity.
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Pentachlorothioanisole Pentachlorothioanisole
Property .
(PCTA) Sulfoxide (PCTA-SO)
Molecular Formula C7HsCIsS C7HsCIsOS
Molecular Weight 296.43 g/mol [1] 312.43 g/mol
CAS Number 1825-19-0[1] Not available
Appearance Solid Solid (presumed)
o 8700 mg/kg (intraperitoneal, ,
Acute Toxicity (LD50) Data not available
mouse)[2]
Metabolite of the pesticides
Metabolism pentachloronitrobenzene and Primary metabolite of PCTA.

hexachlorobenzene.[2]

Metabolic Pathway

Pentachlorothioanisole is a metabolite of certain pesticides and is further metabolized in the
environment and in organisms. The primary metabolic pathway involves the oxidation of the
sulfur atom to form the corresponding sulfoxide, and subsequently the sulfone. This conversion
Is often mediated by microbial activity in the soil.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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